Cas no 310420-23-6 (2,4-dichloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 2,4-dichloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 310420-23-6
• MF: C₁₂H₁₁Cl₂N₃OS₂
• MW: 348.271237611771
• CID: 6351855
• PubChem ID: 1908163
• Update Time: 2025-06-08

2,4-dichloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2,4-dichloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• AKOS005658920
• 2,4-dichloro-N-(5-propylsulfanyl-1,3,4-thiadiazol-2-yl)benzamide
• F0509-2546
• 2,4-dichloro-N-(5-(propylthio)-1,3,4-thiadiazol-2-yl)benzamide
• 2,4-dichloro-N-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• AKOS003029837
• 310420-23-6
• Oprea1_192123
• SR-01000436250
• 2,4-dichloro-N~1~-[5-(propylsulfanyl)-1,3,4-thiadiazol-2-yl]benzamide
• SR-01000436250-1

• Inchi： 1S/C12H11Cl2N3OS2/c1-2-5-19-12-17-16-11(20-12)15-10(18)8-4-3-7(13)6-9(8)14/h3-4,6H,2,5H2,1H3,(H,15,16,18)
• InChI Key： VKXXLUIDGQAJIM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(NC1=NN=C(S1)SCCC)=O)Cl

Computed Properties

• Exact Mass: 346.9720597g/mol
• Monoisotopic Mass: 346.9720597g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 108Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 2,4-dichloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Introduction to 2,4-dichloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 310420-23-6)

2,4-dichloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 310420-23-6, has garnered attention due to its unique chemical properties and its role in the development of novel therapeutic agents. The molecular framework of this compound incorporates several key functional groups, including 2,4-dichloro substituents and a N-5-(propylsulfanyl) moiety, which contribute to its distinctive reactivity and biological activity.

The synthesis of 2,4-dichloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The presence of the 1,3,4-thiadiazol-2-yl ring system is particularly noteworthy, as thiadiazoles are known for their broad spectrum of biological activities. This heterocyclic core has been extensively studied for its potential in various pharmacological applications, including antimicrobial, anti-inflammatory, and anticancer therapies.

In recent years, there has been a growing interest in thiadiazole derivatives due to their ability to modulate multiple biological targets. The introduction of chloro and propylsulfanyl groups in 2,4-dichloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide enhances its pharmacological profile by influencing its solubility, bioavailability, and interactions with biological receptors. These modifications have been strategically designed to improve the compound's efficacy and reduce potential side effects.

One of the most compelling aspects of this compound is its potential in the treatment of chronic diseases. Current research indicates that derivatives of thiadiazole have shown promising results in preclinical studies for their ability to inhibit key enzymes and pathways involved in disease progression. For instance, studies have demonstrated that certain thiadiazole compounds can selectively target inflammatory pathways without affecting normal cellular functions. This selectivity is crucial for developing effective therapies with minimal systemic toxicity.

The structural features of 2,4-dichloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide also make it a valuable scaffold for further chemical modifications. Researchers can explore various derivatives by altering the substituents or introducing new functional groups to enhance specific biological activities. This flexibility allows for the customization of the compound to meet the demands of different therapeutic applications.

Moreover, the compound's stability under various conditions makes it suitable for industrial-scale production. Its resistance to degradation ensures that it can be stored and transported efficiently while maintaining its integrity. This stability is essential for pharmaceutical applications where consistency in chemical composition is critical for therapeutic efficacy.

In the context of drug discovery, 2,4-dichloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide represents a significant advancement in the design of novel bioactive molecules. The integration of multiple pharmacophores into a single molecular entity enhances its potential as a lead compound for further development. By leveraging computational methods and high-throughput screening techniques, researchers can rapidly identify analogs with improved properties.

The role of computational chemistry in optimizing this compound cannot be overstated. Advanced modeling techniques allow scientists to predict the behavior of molecules before they are synthesized in the lab. This approach reduces experimental costs and accelerates the drug discovery process. By simulating interactions between 2,4-dichloro-N-5-(propylsulfanyl)-1,3,4-thiadiazol-2-ylbenzamide and biological targets, researchers can fine-tune its structure to maximize binding affinity and selectivity.

The future prospects of this compound are promising as it continues to be explored in various research settings. Its unique combination of structural features and biological activities positions it as a candidate for multiple therapeutic indications. As our understanding of disease mechanisms evolves，so does our ability to design targeted therapies like 2，4-dichloro-N，5-(propylsulfanyl)-1，3，4-thiadiazol，2-yibenzoamide。

In conclusion，the study and application of 2，4-dichloro-N，5-(propylsulfanyl)-1，3，4-thiadiazol，2-yibenzoamide represent an important advancement in pharmaceutical chemistry。 Its complex molecular architecture， coupled with its diverse biological activities， make it a valuable asset in drug discovery。 As research progresses，this compound will likely play a pivotal role in developing novel treatments for various diseases。